Cas no 885272-16-2 (1H-Indazole-3-aceticacid, 6-(phenylmethoxy)-)

1H-Indazole-3-aceticacid, 6-(phenylmethoxy)- structure

885272-16-2 structure

Product Name:1H-Indazole-3-aceticacid, 6-(phenylmethoxy)-

CAS No:885272-16-2

MF:C₁₆H₁₄N₂O₃

MW:282.293963909149

MDL:MFCD08059266

CID:710879

PubChem ID:53420928

Update Time:2025-04-19

1H-Indazole-3-aceticacid, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

- 1H-Indazole-3-aceticacid, 6-(phenylmethoxy)-
- (6-Benzyloxy-1H-indazol-3-yl)acetic acid
- (6-BENZYLOXY-1H-INDAZOL-3-YL)-ACETIC ACID
- 2-(6-phenylmethoxy-2H-indazol-3-yl)acetic acid
- 2-[6-(benzyloxy)-1H-indazol-3-yl]acetic acid
- (6-BENZYLOXY-1H-INDAZOL-3-YL)-ACETICACID
- 2-(6-(benzyloxy)-1H-indazol-3-yl)acetic acid
- DTXSID00697696
- [6-(BENZYLOXY)-2H-INDAZOL-3-YL]ACETIC ACID
- SB39395
- FT-0722256
- 885272-16-2
- MDL： MFCD08059266
- Inchi： 1S/C16H14N2O3/c19-16(20)9-15-13-7-6-12(8-14(13)17-18-15)21-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)(H,19,20)
- InChI Key： QOTQVVFCZMUKBJ-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C=CC2C(C=1)=NNC=2CC(=O)O

Computed Properties

Exact Mass: 282.10000
Monoisotopic Mass: 282.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.5
Topological Polar Surface Area: 75.2Å²

Experimental Properties

PSA: 75.21000
LogP: 2.76900

1H-Indazole-3-aceticacid, 6-(phenylmethoxy)- Pricemore >>

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